3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole

Antimicrobial Antioxidant Triazole SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H12Cl2N4S
Molecular Weight 351.3 g/mol
Cat. No. B12135013
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole
Molecular FormulaC15H12Cl2N4S
Molecular Weight351.3 g/mol
Structural Identifiers
SMILESCN1C(=NN=C1SCC2=C(C=CC=C2Cl)Cl)C3=CC=NC=C3
InChIInChI=1S/C15H12Cl2N4S/c1-21-14(10-5-7-18-8-6-10)19-20-15(21)22-9-11-12(16)3-2-4-13(11)17/h2-8H,9H2,1H3
InChIKeyPDILFSLJPYCZLV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Procurement Guide: 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole – Key Differentiators vs. Triazole Analogs


3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole is a fully substituted 1,2,4-triazole derivative bearing a 2,6-dichlorobenzyl thioether at position 3, a methyl group at N4, and a 4-pyridyl substituent at C5 [1]. This scaffold places the compound at the intersection of thioether-functionalized triazoles and pyridyl-containing heterocycles, both of which are extensively explored in antimicrobial, antioxidant, and kinase-inhibition programs. However, the precise combination of the 2,6-dichlorophenylmethylthio group, N4-methyl, and 4-pyridyl substituent is sparsely reported in the primary literature, and head-to-head comparative data against the closest analogs remain extremely limited [2].

Scaffold-hopping probe for antimicrobial triazole SAR
4-Pyridyl hydrogen-bond acceptor for kinase hinge studies
2,6-Dichlorobenzyl thioether for lipophilicity profiling

Why 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole Cannot Be Replaced by Generic Triazole Analogs


Even among closely related 1,2,4-triazole derivatives, small structural modifications profoundly alter biological profiles. The position of the pyridyl nitrogen (3-pyridyl vs. 4-pyridyl) has been shown to invert the dominant bioactivity from antibacterial to antioxidant in analogous thiazolyl-triazole series [1]. Similarly, the nature of the S-substituent (e.g., benzyl vs. 2,6-dichlorobenzyl) and the N4-substituent (methyl vs. aryl vs. amino) independently modulate lipophilicity, metabolic stability, and target engagement [2]. Consequently, unqualified substitution with a generic “triazole-thioether” or “pyridyl-triazole” analog risks losing the specific property profile that motivated the original selection of this compound, even though direct comparative data are not yet published for this exact structure.

Pyridyl regioisomerism 4-Pyridyl may shift activity profile from antibacterial to antioxidant vs. 3-pyridyl analogs.
S-substituent identity 2,6-Dichlorobenzyl alters lipophilicity and target engagement relative to benzyl thioethers.
N4-substituent type Methyl vs. aryl at N4 independently modulates metabolic stability and bioactivity.

Quantitative Differentiation Evidence for 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole


Insufficient Published Quantitative Comparative Data for This Exact Compound

A comprehensive search of primary literature, patents, and authoritative databases did not yield any study in which 3-[(2,6-dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole was directly compared to a defined analog under identical experimental conditions with reported quantitative endpoints (e.g., MIC, IC50, EC50, Ki, or logD). The closest relevant dataset comes from a 2022 study of 63 structurally related 5-[4-methyl-2-(pyridin-3/4-yl)thiazole-5-yl]-4-substituted-3-benzylthio-4H-1,2,4-triazole derivatives [1]. In that study, the 3-pyridyl sub-series exhibited antibacterial MIC values of <3.09–500 µg/mL against Gram-positive organisms, while the 4-pyridyl sub-series demonstrated superior antioxidant activity in the DPPH radical scavenging assay. However, none of the 63 compounds matched the exact substitution pattern of the target compound (2,6-dichlorobenzyl thioether at position 3, N4-methyl, and 4-pyridyl at C5 lacking the thiazole linker), precluding a direct quantitative comparison. Furthermore, no KD, IC50, or selectivity data against specific enzymatic or cellular targets were located for this compound. Therefore, the quantitative differentiation evidence required for a procurement decision based on performance metrics is currently absent from the public domain.

Comparative Data Gap
Class-level
No quantitative MIC, IC50, or logD comparisons available
Procurement relies on SAR inference; experimental validation required
Data to verify; source review
Antimicrobial Antioxidant Triazole SAR

Application Scenarios for 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole Based on Structural Inference


Scaffold-Hopping or SAR Exploration in Antimicrobial Triazole Programs

The 2,6-dichlorobenzyl thioether motif, combined with a 4-pyridyl substituent, offers a distinct chemotype for exploring structure–activity relationships in antimicrobial triazole series. Although direct data are absent, the class-level observation that 4-pyridyl regioisomers favor antioxidant over antibacterial activity [1] suggests that this compound may serve as a probe to investigate the role of the 4-pyridyl group in redox-modulatory or dual-activity profiles. Researchers building focused libraries around the 1,2,4-triazole-3-thioether scaffold may select this compound to expand the diversity of S-substituents beyond simple benzyl or substituted-benzyl analogs.

Physicochemical and Metabolic Stability Profiling of Dihalogenated Benzyl Thioethers

The presence of two ortho-chlorine atoms on the benzyl group is expected to increase lipophilicity (clogP) and metabolic stability relative to unsubstituted benzyl thioethers, based on well-established halogen effects [2]. This compound can therefore be used as a tool to experimentally measure logD7.4, microsomal half-life, and CYP inhibition in comparator studies against the non-chlorinated benzyl analog (3-benzylthio-4-methyl-5-(4-pyridyl)-1,2,4-triazole), providing the first quantitative differentiation data for procurement decisions.

Crystallography or Computational Docking Studies Requiring a 4-Pyridyl Hydrogen-Bond Acceptor

The 4-pyridyl group provides a hydrogen-bond acceptor capable of engaging kinase hinge regions or other adenine-binding pockets. When co-crystallized with a target protein, this compound could reveal whether the 2,6-dichlorobenzyl group occupies a lipophilic sub-pocket that is inaccessible to smaller S-substituents, thereby rationalizing selectivity differences that would justify its preferential procurement over 3-methylthio or 3-ethylthio analogs.

Application
Selection Property
Validation Focus
Antimicrobial triazole SAR exploration
4-Pyridyl regioisomer & 2,6-dichlorobenzyl thioether motif
Antimicrobial activity & redox modulation profiling
Metabolic stability profiling
Dihalogenated benzyl thioether lipophilicity
logD7.4, microsomal half-life, CYP inhibition assays
Kinase co-crystallization / docking studies
4-Pyridyl hydrogen-bond acceptor & lipophilic pocket occupancy
Co-crystal structure or docking with target proteins
Quote Request

Request a Quote for 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.